Cas no 1781-70-0 ( )

  structure
  structure
Product Name: 
CAS No:1781-70-0
MF:C12H23NO2
MW:213.316523790359
CID:906612
PubChem ID:292842
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • nitrocyclododecane
    • Nitrocyclodecan
    • Nitro-cyclododecan
    • DTXSID80303546
    • WGQSPSMCVCWUDO-UHFFFAOYSA-N
    • DS-012068
    • NSC-159019
    • NSC 159019
    • NSC159019
    • SCHEMBL264241
    • 1781-70-0
    •  
    • Inchi: 1S/C12H23NO2/c14-13(15)12-10-8-6-4-2-1-3-5-7-9-11-12/h12H,1-11H2
    • InChI Key: WGQSPSMCVCWUDO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1CCCCCCCCCCC1)=O

Computed Properties

  • Exact Mass: 213.17300
  • Monoisotopic Mass: 213.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.82000
  • LogP: 4.45960

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